Cas no 2416242-91-4 (Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate)

Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is a specialized chemical intermediate featuring a pyrazole-azetidine hybrid scaffold. The compound's key structural advantages include the presence of a Boc-protected azetidine ring, which enhances stability and facilitates further synthetic modifications, and a reactive aminomethyl group on the pyrazole moiety, offering versatility in derivatization. Its well-defined stereochemistry and functional group compatibility make it valuable in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting heterocyclic pharmacophores. The tert-butyloxycarbonyl (Boc) group ensures ease of deprotection under mild conditions, streamlining downstream applications in peptide and small-molecule drug development.
Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate structure
2416242-91-4 structure
Product Name:Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate
CAS No:2416242-91-4
MF:C14H25N5O2
MW:295.38060259819
CID:6598095
PubChem ID:146155352
Update Time:2025-10-31

Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate
    • tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
    • EN300-7494523
    • 2416242-91-4
    • Inchi: 1S/C14H25N5O2/c1-9-11(6-15)12(18(5)17-9)16-10-7-19(8-10)13(20)21-14(2,3)4/h10,16H,6-8,15H2,1-5H3
    • InChI Key: QRGKEWBFXJLPLB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)NC1=C(CN)C(C)=NN1C)=O

Computed Properties

  • Exact Mass: 295.20082506g/mol
  • Monoisotopic Mass: 295.20082506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 85.4Ų

Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7494523-0.05g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
0.05g
$344.0 2025-03-10
Enamine
EN300-7494523-0.1g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
0.1g
$515.0 2025-03-10
Enamine
EN300-7494523-0.25g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
0.25g
$735.0 2025-03-10
Enamine
EN300-7494523-0.5g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
0.5g
$1158.0 2025-03-10
Enamine
EN300-7494523-1.0g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
1.0g
$1485.0 2025-03-10
Enamine
EN300-7494523-2.5g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
2.5g
$2912.0 2025-03-10
Enamine
EN300-7494523-5.0g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
5.0g
$4309.0 2025-03-10
Enamine
EN300-7494523-10.0g
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95.0%
10.0g
$6390.0 2025-03-10
Aaron
AR028YS9-50mg
tert-butyl3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95%
50mg
$498.00 2025-02-17
Aaron
AR028YS9-100mg
tert-butyl3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
2416242-91-4 95%
100mg
$734.00 2025-02-17

Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Related Literature

Additional information on Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate (CAS No. 2416242-91-4)

Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2416242-91-4, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including the presence of a tert-butyl group and a complex azetidine ring system, make it an intriguing candidate for further investigation.

The molecular structure of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is characterized by its intricate arrangement of atoms and functional groups. The compound consists of a central azetidine ring substituted with a tert-butyl group at the 1-position and an amino group at the 3-position. Additionally, the nitrogen atoms in the azetidine ring are connected to a pyrazole moiety, which is further functionalized with an aminomethyl group. This complex architecture suggests that the compound may exhibit multiple modes of interaction with biological targets.

In recent years, there has been growing interest in the development of new therapeutic agents that target specific biological pathways. Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate has emerged as a promising candidate in this context due to its unique chemical properties. The presence of both basic and acidic functional groups in its structure allows it to interact with a wide range of biological targets, including enzymes and receptors. This versatility makes it an attractive scaffold for the design of novel drugs.

One of the most notable features of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is its potential role in modulating inflammatory pathways. Inflammatory processes are implicated in the pathogenesis of numerous diseases, including cancer, autoimmune disorders, and cardiovascular diseases. Recent studies have shown that compounds with similar structural motifs can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrazole moiety in Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is particularly interesting because it can serve as a hinge region for binding to these enzymes.

Furthermore, the compound's ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders. The blood-brain barrier is a critical barrier that protects the brain from harmful substances while also limiting the entry of therapeutic agents. However, many drugs designed to treat neurological conditions fail to reach their target sites due to this barrier. Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate has been shown to possess properties that allow it to effectively traverse this barrier, opening up new possibilities for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, which is then functionalized with an aminomethyl group. The resulting intermediate is subsequently coupled to an azetidine backbone via nucleophilic substitution reactions. Finally, the tert-butyl group is introduced through an esterification reaction. Each step in this synthetic pathway must be carefully controlled to avoid unwanted side reactions and to ensure that the final product meets the required specifications.

In conclusion, Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-y lamino]azetidine -1-carboxy l ate (CAS No .2416242 -91 -4) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features and biological activities make it an attractive candidate for further investigation . As research in this area continues to advance , it is likely that new applications for this compound will be discovered , contributing to the development of innovative treatments for various diseases .

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.